Cas no 2580248-79-7 (2-(3-{(tert-butoxy)carbonylamino}-5-phenyl-1H-pyrazol-1-yl)acetic acid)
2-(3-{(tert-butoxy)carbonylamino}-5-phenyl-1H-pyrazol-1-yl)acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2580248-79-7
- EN300-27724200
- 2-(3-{[(tert-butoxy)carbonyl]amino}-5-phenyl-1H-pyrazol-1-yl)acetic acid
- 2-(3-{(tert-butoxy)carbonylamino}-5-phenyl-1H-pyrazol-1-yl)acetic acid
-
- Inchi: 1S/C16H19N3O4/c1-16(2,3)23-15(22)17-13-9-12(11-7-5-4-6-8-11)19(18-13)10-14(20)21/h4-9H,10H2,1-3H3,(H,20,21)(H,17,18,22)
- InChI Key: ZFWFLLPGBPUUIJ-UHFFFAOYSA-N
- SMILES: O(C(NC1C=C(C2C=CC=CC=2)N(CC(=O)O)N=1)=O)C(C)(C)C
Computed Properties
- Exact Mass: 317.13755610g/mol
- Monoisotopic Mass: 317.13755610g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 23
- Rotatable Bond Count: 6
- Complexity: 430
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 93.4Ų
2-(3-{(tert-butoxy)carbonylamino}-5-phenyl-1H-pyrazol-1-yl)acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-27724200-1g |
2-(3-{[(tert-butoxy)carbonyl]amino}-5-phenyl-1H-pyrazol-1-yl)acetic acid |
2580248-79-7 | 1g |
$1572.0 | 2023-09-10 | ||
| Enamine | EN300-27724200-5g |
2-(3-{[(tert-butoxy)carbonyl]amino}-5-phenyl-1H-pyrazol-1-yl)acetic acid |
2580248-79-7 | 5g |
$4557.0 | 2023-09-10 | ||
| Enamine | EN300-27724200-10g |
2-(3-{[(tert-butoxy)carbonyl]amino}-5-phenyl-1H-pyrazol-1-yl)acetic acid |
2580248-79-7 | 10g |
$6758.0 | 2023-09-10 | ||
| Enamine | EN300-27724200-0.05g |
2-(3-{[(tert-butoxy)carbonyl]amino}-5-phenyl-1H-pyrazol-1-yl)acetic acid |
2580248-79-7 | 95.0% | 0.05g |
$1320.0 | 2025-03-20 | |
| Enamine | EN300-27724200-0.1g |
2-(3-{[(tert-butoxy)carbonyl]amino}-5-phenyl-1H-pyrazol-1-yl)acetic acid |
2580248-79-7 | 95.0% | 0.1g |
$1384.0 | 2025-03-20 | |
| Enamine | EN300-27724200-0.25g |
2-(3-{[(tert-butoxy)carbonyl]amino}-5-phenyl-1H-pyrazol-1-yl)acetic acid |
2580248-79-7 | 95.0% | 0.25g |
$1447.0 | 2025-03-20 | |
| Enamine | EN300-27724200-0.5g |
2-(3-{[(tert-butoxy)carbonyl]amino}-5-phenyl-1H-pyrazol-1-yl)acetic acid |
2580248-79-7 | 95.0% | 0.5g |
$1509.0 | 2025-03-20 | |
| Enamine | EN300-27724200-1.0g |
2-(3-{[(tert-butoxy)carbonyl]amino}-5-phenyl-1H-pyrazol-1-yl)acetic acid |
2580248-79-7 | 95.0% | 1.0g |
$1572.0 | 2025-03-20 | |
| Enamine | EN300-27724200-2.5g |
2-(3-{[(tert-butoxy)carbonyl]amino}-5-phenyl-1H-pyrazol-1-yl)acetic acid |
2580248-79-7 | 95.0% | 2.5g |
$3080.0 | 2025-03-20 | |
| Enamine | EN300-27724200-5.0g |
2-(3-{[(tert-butoxy)carbonyl]amino}-5-phenyl-1H-pyrazol-1-yl)acetic acid |
2580248-79-7 | 95.0% | 5.0g |
$4557.0 | 2025-03-20 |
2-(3-{(tert-butoxy)carbonylamino}-5-phenyl-1H-pyrazol-1-yl)acetic acid Related Literature
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
Additional information on 2-(3-{(tert-butoxy)carbonylamino}-5-phenyl-1H-pyrazol-1-yl)acetic acid
2-(3-{(tert-butoxy)carbonylamino}-5-phenyl-1H-pyrazol-1-yl)acetic acid (CAS No. 2580248-79-7): A Comprehensive Overview
2-(3-{(tert-butoxy)carbonylamino}-5-phenyl-1H-pyrazol-1-yl)acetic acid (CAS No. 2580248-79-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, often referred to by its systematic name, is a derivative of pyrazole and features a tert-butoxycarbonyl (Boc) protecting group, which plays a crucial role in its stability and reactivity. In this article, we will delve into the chemical structure, synthesis, biological activity, and potential applications of this compound, drawing on the latest research findings to provide a comprehensive overview.
Chemical Structure and Synthesis
The molecular structure of 2-(3-{(tert-butoxy)carbonylamino}-5-phenyl-1H-pyrazol-1-yl)acetic acid (CAS No. 2580248-79-7) is characterized by a pyrazole ring substituted with a phenyl group at the 5-position and an amino group at the 3-position, which is protected by a tert-butoxycarbonyl (Boc) group. The carboxylic acid moiety is attached to the 1-position of the pyrazole ring. This unique structural arrangement confers several key properties to the compound, including enhanced solubility and stability.
The synthesis of 2-(3-{(tert-butoxy)carbonylamino}-5-phenyl-1H-pyrazol-1-yl)acetic acid typically involves multiple steps. One common approach is to start with the formation of the pyrazole ring through a cyclocondensation reaction between an appropriate hydrazine and an α-diketone or α-ketoester. The resulting pyrazole can then be functionalized with the phenyl group and the Boc-protected amino group using standard organic synthesis techniques. Finally, the carboxylic acid moiety is introduced through esterification or amidation reactions.
Biological Activity and Mechanism of Action
2-(3-{(tert-butoxy)carbonylamino}-5-phenyl-1H-pyrazol-1-yl)acetic acid has been extensively studied for its biological activity, particularly in the context of its potential as a therapeutic agent. Recent research has shown that this compound exhibits significant anti-inflammatory and analgesic properties, making it a promising candidate for the treatment of various inflammatory diseases and pain conditions.
The mechanism of action of 2-(3-{(tert-butoxy)carbonylamino}-5-phenyl-1H-pyrazol-1-yl)acetic acid is multifaceted. It has been demonstrated to inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), which are key mediators of inflammation. Additionally, this compound can modulate the activity of cyclooxygenase (COX) enzymes, which are involved in the biosynthesis of prostaglandins, thereby reducing inflammation and pain.
Clinical Applications and Potential Therapeutic Uses
The potential therapeutic applications of 2-(3-{(tert-butoxy)carbonylamino}-5-phenyl-1H-pyrazol-1-yl)acetic acid are diverse and promising. Ongoing clinical trials are evaluating its efficacy in treating conditions such as rheumatoid arthritis, osteoarthritis, and chronic pain syndromes. Preliminary results from these trials have been encouraging, with patients reporting significant reductions in pain and inflammation without major side effects.
Beyond its anti-inflammatory properties, 2-(3-{(tert-butoxy)carbonylamino}-5-phenyl-1H-pyrazol-1-yl)acetic acid has also shown potential in other therapeutic areas. For instance, recent studies have explored its use as an antiviral agent against certain RNA viruses, including influenza and coronaviruses. The compound's ability to interfere with viral replication pathways makes it an attractive candidate for further investigation in this context.
Safety Profile and Future Directions
The safety profile of 2-(3-{(tert-butoxy)carbonylamino}-5-phenyl-1H-pyrazol-1-yl)acetic acid is an important consideration for its development as a therapeutic agent. Preclinical studies have indicated that this compound is well-tolerated at therapeutic doses, with minimal toxicity observed in animal models. However, more extensive clinical trials are needed to fully assess its safety in human patients.
In terms of future directions, researchers are exploring various strategies to optimize the pharmacological properties of 2-(3-{(tert-butoxy)carbonylamino}-5-phenyl-1H-pyrazol-1-y l}acetic acid. These include developing prodrugs to enhance bioavailability and designing analogs with improved potency and selectivity. Additionally, efforts are underway to identify novel targets for this compound within cellular signaling pathways involved in inflammation and pain.
Conclusion
In conclusion, 2-(3-{(tert-butoxy)carbonylamino}-5 -phenyl -1H -pyrazol - 1 - yl ) acetic acid strong > (CAS No . 2580248 - 79 - 7 ) represents a promising compound with significant potential for therapeutic applications . Its unique chemical structure , coupled with its potent anti-inflammatory and analgesic properties , makes it an attractive candidate for further development . As research continues , it is likely that this compound will play an increasingly important role in the treatment of various inflammatory diseases and pain conditions . p >
2580248-79-7 (2-(3-{(tert-butoxy)carbonylamino}-5-phenyl-1H-pyrazol-1-yl)acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)